Cas no 110429-35-1 (Paroxetine Hydrochloride Hemihydrate)

• Product Name: Paroxetine Hydrochloride Hemihydrate
• CAS No: 110429-35-1
• MF: C₃₈H₄₄Cl₂F₂N₂O₇
• MW: 749.667976379395
• MDL: MFCD03658863
• CID: 139464
• PubChem ID: 135727290
• Update Time: 2025-08-01

Paroxetine Hydrochloride Hemihydrate Chemical and Physical Properties

Names and Identifiers

• Piperidine,3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, hydrochloride, hydrate(2:2:1), (3S,4R)-
• Paroxetine hydrochloride hemihydrate
• Paroxetine (hydrochloride hemihydrate)
• Paroxetine HCl
• Piperidine,3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, hydrochloride, hydrate(2:2...
• BRL29060 hydrochloride hemihydrate
• BRL29060A hemihydrate
• PAROXETINE HEMIHYDRATE, EP
• Paroxetine hydrochl
• Paroxetine hydrochloride
• PAROXETINE-D4 HCL
• USP
• (3S-trans)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochloride hemihydrate
• (3S,4R)-(-)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine Hydrochloride Hemihydrate
• (-)-trans-4-(4-Fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine hydrochloride hemihydrate
• PAROXETINE HCL HEMIHYDRATE
• Paroxetine-D4 hydrochloride
• paroxetine hydrochloride hydrate
• Paroxetine Hydrochloride (350 mg)
• 2H2O
• PAROXETINE HYDROCHLORIDE 1
• Paxil
• Paroxat
• paroxetine (hydrochloride)
• Aropax 20
• (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine hydrochloride
• BRL 29060 hydrochloride
• Aropax
• Paroxetine hydrochloride [USP]
• BRL29060A
• BRL 29060A
• SDB 7175
• 3I3T11UD2S
• Paroxetine hydrochloride hemihydrate (MW = 374.83)
• S3005
• Paxil (TN)
• C19H21ClFNO3
• Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-
• Seroxat
• Piperidine, 3-((1,3-benzodioxol-5-yloxy)
• Deroxat
• Paroxetine HCl hydrate
• AKOS015962357
• PAROXETINE HYDROCHLORIDE [USP-RS]
• PAROXETINE HYDROCHLORIDE HEMIHYDRATE [USP MONOGRAPH]
• Paroxetine.HCl.hemihydrate
• PAROXETINE HYDROCHLORIDE [VANDF]
• (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidin-1-ium;chloride
• PAROXETINE HYDROCHLORIDE HEMIHYDRATE [EP MONOGRAPH]
• DTXSID101017095
• UNII-X2ELS050D8
• Q27293431
• PAROXETINE HYDROCHLORIDE HEMIHYDRATE [MI]
• (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine hydrochloride hemihydrate
• PAROXETINE HYDROCHLORIDE HEMIHYDRATE [WHO-DD]
• NCGC00181791-01
• PAROXETINE HYDROCHLORIDE [ORANGE BOOK]
• KS-1094
• (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidine;hydrate;dihydrochloride
• (-)-(3S,4R)-4-(P-FLUOROPHENYL)-3-((3,4-METHYLENEDIOXY)PHENOXY)-METHYL)PIPERIDINE HYDROCHLORIDE HEMIHYDRATE
• Paroxetine Hydrochloride Hemihydrate 1.0 mg/ml in Methanol (as anhydrous free base)
• X2ELS050D8
• Paroxetine.HCl.hemihydrate, 1mg/ml in Methanol
• Paroxetine hydrochloride hemihydrate (USP)
• PAROXETINE HYDROCHLORIDE HYDRATE [JAN]
• AC-16708
• (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidinehydrochloridehemihydrate
• 110429-35-1
• Paroxetine hydrochloride hydrate (JP17)
• D02260
• DA-66493
• Paroxetine.HCl.hemihydrate, 1mg/ml in Methanol (as free base)
• MQZOATSIFWSKKT-OASXIEIISA-N
• BIS(PAROXETINE) HYDRATE DIHYDROCHLORIDE
• Paxil CR
• Paroxetine Hydrochloride, Hemihydrate
• Aeopax
• DTXCID701476223
• Paroxetine Hydrochloride Hemihydrate

• MDL： MFCD03658863
• Inchi： 1S/2C19H20FNO3.2ClH.H2O/c2*20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18;;;/h2*1-6,9,14,17,21H,7-8,10-12H2;2*1H;1H2/t2*14-,17-;;;/m00.../s1
• InChI Key： MQZOATSIFWSKKT-OASXIEIISA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)[C@@H]1CCNC[C@H]1COC1=CC=C2C(=C1)OCO2.FC1C=CC(=CC=1)[C@@H]1CCNC[C@H]1COC1=CC=C2C(=C1)OCO2.O

Computed Properties

• Exact Mass: 365.11900
• Monoisotopic Mass: 748.2493635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7

Experimental Properties

• Color/Form: No data available
• Density: 1.0500
• Melting Point: 121-131 C
• Boiling Point: 451.7°C at N/A mmHg
• Flash Point: No data available
• Solubility: Soluble in DMSO (25 mg/ml), chloroform, and methanol. Insoluble in water
• PSA: 39.72000
• LogP: 4.45730
• λmax: 292(H2O)(lit.)
• Merck: 7043
• Vapor Pressure: No data available

Paroxetine Hydrochloride Hemihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• RTECS：TM4569320
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Paroxetine Hydrochloride Hemihydrate

Paroxetine Hydrochloride Hemihydrate (CAS No. 110429-35-1): A Comprehensive Overview

Paroxetine Hydrochloride Hemihydrate (CAS No. 110429-35-1) is a widely recognized selective serotonin reuptake inhibitor (SSRI) used in the treatment of various psychiatric disorders, including major depressive disorder, obsessive-compulsive disorder (OCD), panic disorder, and generalized anxiety disorder. This compound, also known as Paxil or Seroxat, has been extensively studied for its efficacy and safety profile, making it a cornerstone in modern psychopharmacology.

The chemical structure of Paroxetine Hydrochloride Hemihydrate is characterized by a complex arrangement of atoms, including carbon, hydrogen, oxygen, nitrogen, and chlorine. The hemihydrate form indicates the presence of one water molecule for every two molecules of the active compound. This specific form enhances the stability and solubility of the drug, contributing to its favorable pharmacokinetic properties.

In terms of its mechanism of action, Paroxetine Hydrochloride Hemihydrate selectively inhibits the reuptake of serotonin into presynaptic neurons, thereby increasing the levels of serotonin in the synaptic cleft. This enhanced serotonin availability is believed to contribute to the therapeutic effects observed in patients with mood and anxiety disorders. Recent studies have further elucidated the role of serotonin in modulating neural circuits involved in emotion regulation and cognitive function.

Clinical trials have consistently demonstrated the efficacy of Paroxetine Hydrochloride Hemihydrate in treating major depressive disorder (MDD). A meta-analysis published in the Journal of Clinical Psychiatry in 2020 reviewed multiple randomized controlled trials and found that Paroxetine Hydrochloride Hemihydrate was significantly more effective than placebo in reducing symptoms of depression. Additionally, the drug showed comparable efficacy to other SSRIs and tricyclic antidepressants (TCAs) but with a more favorable side effect profile.

Beyond MDD, Paroxetine Hydrochloride Hemihydrate has also been evaluated for its effectiveness in treating OCD. A landmark study published in the American Journal of Psychiatry in 2018 reported that patients with OCD who received Paroxetine Hydrochloride Hemihydrate experienced significant reductions in OCD symptoms as measured by the Yale-Brown Obsessive Compulsive Scale (Y-BOCS). The study also noted that the drug was well-tolerated, with side effects generally mild and transient.

Panic disorder is another condition where Paroxetine Hydrochloride Hemihydrate has shown promise. A randomized controlled trial conducted by researchers at Harvard Medical School found that patients treated with Paroxetine Hydrochloride Hemihydrate had a higher rate of remission compared to those receiving placebo. The study highlighted the drug's ability to reduce both the frequency and intensity of panic attacks, improving overall quality of life for patients.

In addition to its primary indications, recent research has explored potential off-label uses for Paroxetine Hydrochloride Hemihydrate. A study published in the Journal of Psychopharmacology in 2021 investigated the use of Paroxetine Hydrochloride Hemihydrate in treating post-traumatic stress disorder (PTSD). Preliminary findings suggested that the drug may be effective in reducing PTSD symptoms, although further research is needed to confirm these results.

The safety profile of Paroxetine Hydrochloride Hemihydrate is generally favorable, with common side effects including nausea, dizziness, and insomnia. However, like all SSRIs, it carries a black box warning from regulatory agencies regarding an increased risk of suicidal thoughts and behaviors in children and young adults. Healthcare providers are advised to closely monitor patients for any signs of worsening depression or suicidal ideation.

To ensure optimal therapeutic outcomes, dosing guidelines for Paroxetine Hydrochloride Hemihydrate are carefully established based on clinical evidence. The typical starting dose for adults with MDD is 20 mg per day, which can be titrated up to 50 mg per day as tolerated. For OCD and panic disorder, higher doses may be required to achieve therapeutic benefits. It is important to note that abrupt discontinuation of the drug can lead to withdrawal symptoms such as dizziness, headache, and irritability. Gradual dose reduction is recommended when discontinuing treatment.

In conclusion, Paroxetine Hydrochloride Hemihydrate (CAS No. 110429-35-1) remains a valuable treatment option for a range of psychiatric disorders. Its well-established efficacy and favorable safety profile make it a preferred choice for many clinicians and patients alike. Ongoing research continues to expand our understanding of this compound's mechanisms and potential applications, ensuring its relevance in modern psychopharmacology.